Cas no 1261791-30-3 (3-(Chloromethyl)-5-fluorobenzonitrile)

• Product Name: 3-(Chloromethyl)-5-fluorobenzonitrile
• CAS No: 1261791-30-3
• MF: C₈H₅ClFN
• MW: 169.583404302597
• CID: 2761346
• PubChem ID: 72214179
• Update Time: 2025-04-21

3-(Chloromethyl)-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• AB75588
• SCHEMBL20560376
• AKOS017514931
• 1261791-30-3
• 3-(CHLOROMETHYL)-5-FLUOROBENZONITRILE
• 3-(Chloromethyl)-5-fluorobenzonitrile

• Inchi： 1S/C8H5ClFN/c9-4-6-1-7(5-11)3-8(10)2-6/h1-3H,4H2
• InChI Key： ILHMMAZNAJPBDF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1)F

Computed Properties

• Exact Mass: 169.0094550Da
• Monoisotopic Mass: 169.0094550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų